Syringic Acid

• CAS No.: 530-57-4
• Product Name: Syringic Acid
• Molecular Formula: C9H10O5
• Molecular Weight: 198.17 g/mol
• IUPAC Name: 4-hydroxy-3,5-dimethoxybenzoic acid
• Standard InChI: InChI=1S/C9H10O5/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10/h3-4,10H,1-2H3,(H,11,12)
• Standard InChIKey: JMSVCTWVEWCHDZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1O)OC)C(=O)O
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C(=O)O
• Appearance: Powder
• Melting Point: 207.5 °C; 206-209°C
• Physical Description: Solid
• Description: Syringic acid, also known as syringate or cedar acid, belongs to the class of organic compounds known as gallic acid and derivatives. Gallic acid and derivatives are compounds containing a 3, 4, 5-trihydroxybenzoic acid moiety. Syringic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Syringic acid has been primarily detected in saliva, feces, urine, and blood. Syringic acid exists in all eukaryotes, ranging from yeast to humans. Syringic acid participates in a number of enzymatic reactions. In particular, syringic acid can be biosynthesized from gallic acid. Syringic acid can also be converted into syringic acid acetate and methyl syringate. Outside of the human body, syringic acid can be found in a number of food items such as swiss chard, common oregano, corn, and sherry. This makes syringic acid a potential biomarker for the consumption of these food products.; Syringic acid is a dimethoxybenzene that is 3,5-dimethyl ether derivative of gallic acid. It has a role as a plant metabolite. It is a member of benzoic acids, a dimethoxybenzene and a member of phenols. It derives from a gallic acid. It is a conjugate acid of a syringate.
• Related CAS: 64887-60-1 (copper(+2)[1:1] salt)
• Synonyms: 4-Hydroxy-3,5-dimethoxy-benzoic Acid; 2,6-Dimethoxy-4-carboxyphenol_x000B_3,5-Dimethoxy-4-hydroxybenzoic Acid; 4-Hydroxy-3,5-dimethoxybenzoic Acid; Cedar Acid; Gallic Acid 3,5-Dimethyl Ether; NSC 2129
• PubChem Compound: 10742
• Last Modified: Nov 11 2021